Isoliensinine

Chinese Name

异莲心碱

English Name

Isoliensinine

标识符

CAS No.

6817-41-0

Molecular Formula

C37H42N2O6

Molecular Weight

610.7510

Compound details reference Kuujia Chemical Encyclopedia: 6817-41-0

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

33%

26/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled26

druglikeness.missing52

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

610.7510

druglikeness.valid

TPSA

83.8600

druglikeness.valid

pKa_acidic

pKa_basic

LogP

5.8597

druglikeness.valid

LogD

4.6685

druglikeness.valid

HBA

water_solubility

0.0204

druglikeness.valid

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

11.4602

druglikeness.valid

MDCK_permeability

BBB_permeability

低

druglikeness.valid

corneal_permeability

HIA

bioavailability

PPB

90.7979

druglikeness.valid

tissue_distribution

blood_brain_barrier

placental_barrier

milk_secretion

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

CYP1A2_inhibitor

CYP2C9_substrate

CYP2C9_inhibitor

CYP2C19_substrate

CYP2C19_inhibitor

CYP2D6_substrate

CYP2D6_inhibitor

CYP3A4_substrate

CYP3A4_inhibitor

UGT1A1_substrate

UGT1A3_substrate

UGT1A4_substrate

UGT1A6_substrate

UGT1A9_substrate

Ames_test

0.0

druglikeness.valid

micronucleus_test

chromosomal_aberration

无

druglikeness.valid

DNA_damage

carcinogenicity

LD50_oral

LD50_iv

hepatotoxicity

cardiotoxicity

nephrotoxicity

neurotoxicity

hERG_inhibition

是

druglikeness.valid

Pgp_substrate

Pgp_inhibitor

BCRP_substrate

BCRP_inhibitor

OATP1B1_substrate

OATP1B1_inhibitor

OATP1B3_substrate

OATP1B3_inhibitor

drug_induced_liver_injury

QT_prolongation

skin_sensitization

respiratory_toxicity

reproductive_toxicity

Peff

4.0636

druglikeness.valid

Syn_Accessibility

3.6633

druglikeness.valid

MRTD

否

druglikeness.valid

Skin_Sens

否

druglikeness.valid

Resp_Sens

是

druglikeness.valid

Photo_tox

无

druglikeness.valid

Ser_ALK

否

druglikeness.valid

Ser_GGT

否

druglikeness.valid

Ser_LDH

Ser_AST

否

druglikeness.valid

Ser_ALT

否

druglikeness.valid

druglikeness.quickNavigation

Related Diseases

炎症性疾病

Inflammatory disease

Corresponding Targets:

TLR4 (TLR4)PTPN1 (PTPN1)STAT3 (STAT3)

心血管保护

Cardiovascular protection

Corresponding Targets:

SELP (SELP)PPARG (PPARG)ACE (ACE)

神经退行性疾病

Neurodegenerative disease

Corresponding Targets:

BCL2 (BCL2)ABCA1 (ABCA1)APP (APP)

三阴性乳腺癌

Triple-negative breast cancer

Corresponding Targets:

BCL2 (BCL2)STAT3 (STAT3)PIK3CA (PIK3CA)

糖尿病及其并发症

Diabetes Mellitus and Complications

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)PTPN1 (PTPN1)

Plant Sources

莲子心

Nelumbo nucifera Gaertn.

Isoliensinine

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Isoliensinine

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.57%4/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility20%1/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability33%2/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution17%1/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A40%0/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism0%0/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration40%2/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity14%1/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.0%0/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski63%10/16 druglikeness.fields

Risk Assessment

相关化合物